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Compound of Interest

Compound Name: (Rac)-PF-06250112

Cat. No.: B15580436 Get Quote

Application Notes and Protocols for (Rac)-PF-
06250112
For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-PF-06250112 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK), a key

enzyme in the B-cell receptor (BCR) signaling pathway. Its role in regulating B-cell proliferation,

differentiation, and survival makes it a significant compound for research in immunology,

oncology, and inflammatory diseases. Accurate and consistent preparation of stock solutions is

the first critical step for reliable and reproducible experimental results. These application notes

provide a detailed protocol for the preparation, storage, and handling of (Rac)-PF-06250112
stock solutions.

Compound Information
A summary of the key quantitative data for (Rac)-PF-06250112 is provided in the table below.
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Property Value

Molecular Formula C₂₂H₂₀F₂N₆O₂

Molecular Weight 438.43 g/mol

Solubility 10 mM in DMSO

Target Bruton's tyrosine kinase (BTK)

Research Area Inflammation, Immunology

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (Rac)-PF-06250112 in

dimethyl sulfoxide (DMSO).

Materials:

(Rac)-PF-06250112 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening the vial of (Rac)-PF-06250112, allow it to

equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of

moisture onto the compound.
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Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical

balance. Carefully weigh the desired amount of (Rac)-PF-06250112 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.38 mg of the compound.

Calculating Solvent Volume: Calculate the required volume of DMSO to achieve a 10 mM

concentration using the following formula:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

For 4.38 mg of (Rac)-PF-06250112: Volume (L) = (0.00438 g / 438.43 g/mol ) / 0.010 mol/L =

0.001 L = 1 mL

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed compound.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid

dissolution if necessary, but is not typically required for this concentration in DMSO.

Storage: The freshly prepared 10 mM stock solution should be aliquoted into smaller, single-

use volumes to minimize freeze-thaw cycles. Store the aliquots in tightly sealed vials at

-20°C or -80°C for long-term storage. For short-term storage (up to one month), -20°C is

sufficient.[1]

Protocol 2: Preparation of Working Solutions from Stock
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for use in cell-based assays or other experiments.

Important Considerations:

The final concentration of DMSO in the working solution should be kept as low as possible,

typically below 0.5%, to avoid solvent-induced cellular toxicity.[1]

A vehicle control (culture medium with the same final concentration of DMSO) should always

be included in experiments.

It is recommended to prepare working solutions fresh for each experiment.
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Procedure:

Thaw Stock Solution: Remove an aliquot of the 10 mM (Rac)-PF-06250112 stock solution

from the freezer and allow it to thaw completely at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your desired cell culture

medium or experimental buffer. For example, to prepare a 10 µM working solution from a 10

mM stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of

medium). This would result in a final DMSO concentration of 0.1%.

Mixing: Gently mix the working solution by pipetting up and down or by gentle vortexing.

Avoid vigorous shaking which can cause protein denaturation in media containing serum.

Immediate Use: Use the freshly prepared working solution immediately in your experiments.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of (Rac)-PF-06250112.
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Caption: (Rac)-PF-06250112 inhibits the BTK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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